Cas no 1159502-91-6 (N-Boc-3-bromo-L-phenylalanine ethyl ester)

• Product Name: N-Boc-3-bromo-L-phenylalanine ethyl ester
• CAS No: 1159502-91-6
• MF: C₁₆H₂₂BrNO₄
• MW: 372.254184246063
• CID: 5186599
• PubChem ID: 68497259
• Update Time: 2025-10-05

N-Boc-3-bromo-L-phenylalanine ethyl ester Chemical and Physical Properties

Names and Identifiers

• N-Boc-3-bromo-L-phenylalanine ethyl ester
• N-Boc-3-bromo-L-phenylalanineethylester
• (S)-Ethyl 3-(3-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate
• L-Phenylalanine, 3-bromo-N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester
• 1159502-91-6
• F79601
• SCHEMBL3059680
• ethyl (2S)-3-(3-bromophenyl)-2-[(tert-butoxycarbonyl)amino]propanoate
• DB-170860
• Ethyl (s)-3-(3-bromophenyl)-2-((tert-butoxycarbonyl)amino)propanoate
• ethyl (2S)-3-(3-bromophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• CS-0416113

• Inchi： 1S/C16H22BrNO4/c1-5-21-14(19)13(18-15(20)22-16(2,3)4)10-11-7-6-8-12(17)9-11/h6-9,13H,5,10H2,1-4H3,(H,18,20)/t13-/m0/s1
• InChI Key： ZTVUZOMRSCWUOP-ZDUSSCGKSA-N
• SMILES： BrC1=CC=CC(=C1)C[C@@H](C(=O)OCC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 371.07322g/mol
• Monoisotopic Mass: 371.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Boc-3-bromo-L-phenylalanine ethyl ester

Research Brief on N-Boc-3-bromo-L-phenylalanine ethyl ester (CAS: 1159502-91-6)

N-Boc-3-bromo-L-phenylalanine ethyl ester (CAS: 1159502-91-6) is a key intermediate in the synthesis of various bioactive compounds, particularly in the field of peptide chemistry and drug discovery. This compound, characterized by its Boc-protected amino group and brominated phenyl ring, serves as a versatile building block for the development of pharmaceuticals targeting a range of diseases, including cancer, inflammation, and infectious diseases. Recent studies have highlighted its significance in the synthesis of novel peptide-based therapeutics and small-molecule inhibitors.

A recent study published in the Journal of Medicinal Chemistry explored the use of N-Boc-3-bromo-L-phenylalanine ethyl ester in the synthesis of potent protease inhibitors. The researchers utilized this compound to introduce a brominated phenylalanine moiety into peptide sequences, which significantly enhanced the binding affinity of the inhibitors to their target enzymes. The study demonstrated that the bromine atom's presence facilitated unique interactions with the enzyme's active site, leading to improved inhibitory activity. This finding underscores the compound's potential in designing next-generation protease inhibitors for therapeutic applications.

In another study, N-Boc-3-bromo-L-phenylalanine ethyl ester was employed in the development of radiopharmaceuticals for positron emission tomography (PET) imaging. The bromine atom in the compound was replaced with fluorine-18, a radionuclide commonly used in PET imaging, via a nucleophilic aromatic substitution reaction. The resulting radiolabeled compound exhibited high stability and specificity for tumor tissues, making it a promising candidate for cancer diagnostics. This research highlights the compound's utility in the growing field of molecular imaging and personalized medicine.

Furthermore, advancements in synthetic methodologies have improved the efficiency of producing N-Boc-3-bromo-L-phenylalanine ethyl ester. A recent report in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which reduced the number of steps and improved overall yield. This development is particularly significant for industrial-scale production, ensuring a reliable supply of this critical intermediate for pharmaceutical research and development.

In conclusion, N-Boc-3-bromo-L-phenylalanine ethyl ester (CAS: 1159502-91-6) continues to play a pivotal role in drug discovery and development. Its unique structural features and versatility make it an invaluable tool for researchers aiming to design novel therapeutics and diagnostic agents. Ongoing studies are expected to further expand its applications, particularly in targeted drug delivery and precision medicine.